Cas no 156162-04-8 (Glyasperin L)

Glyasperin L structure
Glyasperin L structure
Product Name:Glyasperin L
CAS No:156162-04-8
MF:C21H18O6
MW:366.364026546478
CID:184456
Update Time:2024-03-01

Glyasperin L Chemical and Physical Properties

Names and Identifiers

    • [3,6'-Bi-2H-1-benzopyran]-2-one,5',7-dihydroxy-5-methoxy-2',2'-dimethyl-
    • GlyasperinL
    • Glyasperin L
    • CID 101664571
    • Inchi: 1S/C21H18O6/c1-21(2)7-6-13-16(27-21)5-4-12(19(13)23)14-10-15-17(25-3)8-11(22)9-18(15)26-20(14)24/h4-10,22-23H,1-3H3
    • InChI Key: RVMQSBYTVFSIMB-UHFFFAOYSA-N
    • SMILES: O1C2C=CC(C3C(=O)OC4C=C(C=C(C=4C=3)OC)O)=C(C=2C=CC1(C)C)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 2
  • Complexity: 653
  • Topological Polar Surface Area: 85.2
  • XLogP3: 2.543
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